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Compound of Interest

Compound Name: 2-Methylbenzaldehyde

Cat. No.: B042018

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides essential, immediate safety protocols and logistical plans for the handling
and disposal of 2-Methylbenzaldehyde (o-tolualdehyde), ensuring the protection of
researchers, scientists, and drug development professionals. Adherence to these procedures is
critical for maintaining a safe laboratory environment.

Chemical and Physical Properties

Understanding the properties of 2-Methylbenzaldehyde is the first step in safe handling. This
data is summarized for quick reference.
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Property Value

CAS Number 529-20-4[1][2]

Molecular Formula C8HB80I2]

Appearance Clear to pale yellow liquid[2]
Odor Strong, almond-like[2]
Boiling Point 201°C[3]

Melting Point -35°C[3]

Flash Point 71°C / 159.8°F[4]

Density 1.0324 g/cm3[3]

Solubility in Water Slightly soluble[2][3]

Hazard Identification and Personal Protective Equipment
(PPE)

2-Methylbenzaldehyde is a combustible liquid that can cause skin, eye, and respiratory
irritation.[2][3] It is harmful if swallowed.[1] The following table outlines the required PPE for
handling this chemical.
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Protection Type

Recommended Equipment

Specification

Eye and Face Protection

Safety glasses with side

shields or goggles

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[3][4]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Tested according to EN 374.[5]

Body Protection

Laboratory coat, long-sleeved
shirt, and trousers. PVC apron

as needed.

To prevent skin contact.[1][3]

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges

Required when working
outside of a fume hood or
when vapors/aerosols are

generated.[3]

Operational Plan: Step-by-Step Handling Procedure

Follow these procedural steps to ensure the safe handling of 2-Methylbenzaldehyde from

acquisition to disposal.

Preparation and Engineering Controls

» Ventilation: Always handle 2-Methylbenzaldehyde in a well-ventilated area.[3] A certified

chemical fume hood is the preferred engineering control.[6]

e Proximity to Safety Equipment: Ensure that an eyewash station and safety shower are

readily accessible.[4]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition

as it is a combustible liquid.[4][6]

Donning Personal Protective Equipment (PPE)

» Before handling the chemical, put on all required PPE as detailed in the table above.

 Inspect gloves for any signs of degradation or puncture before use.
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Handling and Use

e Avoid direct contact with the skin, eyes, and clothing.[3]
e Do not inhale vapors or mists.[6]

e When not in use, ensure the container is tightly closed to prevent the release of vapors and
because the substance can be air-sensitive.[2][3]

e Do not eat, drink, or smoke in the handling area.[1][5]

Accidental Release Measures
e Minor Spills:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material such as dry sand, earth,
or vermiculite.[1][3]

o Collect the absorbed material using a spark-proof tool and place it into a labeled, sealed
container for chemical waste.[3]

o Clean the spill area thoroughly.

e Major Spills:

o

Evacuate the area immediately.

[¢]

Alert the emergency response team.

[¢]

Prevent the spill from entering drains or waterways.[1][6]

Disposal Plan: Waste Management Protocol

Proper disposal of 2-Methylbenzaldehyde and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Collection
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o All materials contaminated with 2-Methylbenzaldehyde, including absorbent materials from
spills, used PPE, and empty containers, should be collected in a designated and clearly
labeled hazardous waste container.[1]

o Empty containers may retain product residue and should be treated as hazardous.[3] Do not
pressurize, cut, weld, or expose empty containers to heat or ignition sources.[3]

Storage of Waste

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Keep waste containers tightly closed.[2]

Final Disposal

» Dispose of the chemical waste through an authorized hazardous waste disposal facility.[1][7]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air immediately.[3] If
breathing is difficult, administer oxygen. Seek

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.
[6] Flush the affected skin with plenty of water.

[1] If irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[8] Remove contact
lenses if present and easy to do.[6] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[3] If the person is
conscious and alert, rinse their mouth with water
and have them drink 2-4 cupfuls of water or

milk.[3] Seek immediate medical attention.

Workflow for Safe Handling of 2-

Methylbenzaldehyde
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Caption: Workflow for handling 2-Methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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